Tetranor-PGDM
Tetranor-PGDM
Prostaglandin D2 (PGD2; Item No. 12010) is synthesized by hematopoietic-type PGD-synthase (H-PGDS) in mast cells and is released in large quantities during allergic and asthmatic anaphylaxis. PGD2 is also produced in the brain by lipocalin-PGD-synthase also known as β-trace. In the brain, PGD2 produces normal physiological sleep and lowering of body temperature. Further pharmacological actions include inhibition of platelet aggregation and relaxation of vascular smooth muscle. tetranor-PGDM is a major metabolite of PGD2 that is detectable in human and mouse urine. The levels of tetranor-PGDM and 2,3-dinor-11β-PGF2α (Item No. 16530), a related PGD2 metabolite, in human urine were found to be 1.5 ± 0.3 and 0.6 ± ng/mg creatinine, respectively. tetranor-PGDM was detected in murine urine at a level of 8.1 ± 1.3 ng/mg creatinine.
Brand Name:
Vulcanchem
CAS No.:
70803-91-7
VCID:
VC0032402
InChI:
InChI=1S/C16H24O7/c17-10(3-1-2-4-15(20)21)5-6-11-12(7-8-16(22)23)14(19)9-13(11)18/h11-12,14,19H,1-9H2,(H,20,21)(H,22,23)/t11-,12-,14+/m1/s1
SMILES:
C1C(C(C(C1=O)CCC(=O)CCCCC(=O)O)CCC(=O)O)O
Molecular Formula:
C16H24O7
Molecular Weight:
328.4
Tetranor-PGDM
CAS No.: 70803-91-7
Reference Standards
VCID: VC0032402
Molecular Formula: C16H24O7
Molecular Weight: 328.4
CAS No. | 70803-91-7 |
---|---|
Product Name | Tetranor-PGDM |
Molecular Formula | C16H24O7 |
Molecular Weight | 328.4 |
IUPAC Name | 8-[(1R,2R,3S)-2-(2-carboxyethyl)-3-hydroxy-5-oxocyclopentyl]-6-oxooctanoic acid |
Standard InChI | InChI=1S/C16H24O7/c17-10(3-1-2-4-15(20)21)5-6-11-12(7-8-16(22)23)14(19)9-13(11)18/h11-12,14,19H,1-9H2,(H,20,21)(H,22,23)/t11-,12-,14+/m1/s1 |
Standard InChIKey | VNJBSPJILLFAIC-BZPMIXESSA-N |
SMILES | C1C(C(C(C1=O)CCC(=O)CCCCC(=O)O)CCC(=O)O)O |
Appearance | Assay:≥90%A solution in methanol |
Description | Prostaglandin D2 (PGD2; Item No. 12010) is synthesized by hematopoietic-type PGD-synthase (H-PGDS) in mast cells and is released in large quantities during allergic and asthmatic anaphylaxis. PGD2 is also produced in the brain by lipocalin-PGD-synthase also known as β-trace. In the brain, PGD2 produces normal physiological sleep and lowering of body temperature. Further pharmacological actions include inhibition of platelet aggregation and relaxation of vascular smooth muscle. tetranor-PGDM is a major metabolite of PGD2 that is detectable in human and mouse urine. The levels of tetranor-PGDM and 2,3-dinor-11β-PGF2α (Item No. 16530), a related PGD2 metabolite, in human urine were found to be 1.5 ± 0.3 and 0.6 ± ng/mg creatinine, respectively. tetranor-PGDM was detected in murine urine at a level of 8.1 ± 1.3 ng/mg creatinine. |
Synonyms | (1R,2R,3S)-2-(2-Carboxyethyl)-3-hydroxy-ε,5-dioxocyclopentaneoctanoic Acid; 11,15-Dioxo-9α-hydroxy-2,3,4,5-tetranorprostane-1,20-dioic Acid; [1R-(1α,2β,3β)]-2-(2-Carboxyethyl)-3-hydroxy-ε,5-dioxocyclopentaneoctanoic Acid |
PubChem Compound | 44600448 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume